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Compound of Interest

Compound Name: Apixaban-13C,d3

Cat. No.: B590848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock and working solutions

of Apixaban-13C,d3, a stable isotope-labeled internal standard crucial for the accurate

quantification of Apixaban in various biological matrices. The following procedures are

designed to ensure solution accuracy, stability, and suitability for use in analytical methods

such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction
Apixaban is an orally bioavailable, selective, and direct inhibitor of Factor Xa, a critical enzyme

in the blood coagulation cascade. For pharmacokinetic, pharmacodynamic, and toxicological

studies, precise measurement of Apixaban concentrations is essential. Apixaban-13C,d3
serves as an ideal internal standard for mass spectrometry-based quantification due to its

similar chemical and physical properties to the unlabeled drug, with a distinct mass-to-charge

ratio.[1][2][3] Proper preparation of stock and working solutions of this internal standard is the

first and a critical step in developing robust and reliable bioanalytical methods.

Quantitative Data Summary
The following tables summarize key quantitative information for the preparation of Apixaban-
13C,d3 solutions.

Table 1: Solubility of Apixaban-13C,d3
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Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) 5 mg/mL [1]

Dimethylformamide (DMF) 3 mg/mL [1]

Methanol Slightly Soluble [1]

100% Methanol Used for 1 mg/mL stock [4]

Table 2: Storage and Stability of Apixaban-13C,d3 Solutions

Storage Condition Duration Reference

-20°C (Solid) ≥ 4 years [1]

+4°C (Solid) Not specified [5]

-80°C (Stock Solution) 6 months [2]

-20°C (Stock Solution) 1 month [2]

Room Temperature (Stock) 24 hours [6]

Table 3: Example Concentrations for Stock and Working Solutions

Solution Type Analyte Concentration
Solvent/Diluen
t

Reference

Stock Solution Apixaban-13C,d3 1 mg/mL 100% Methanol [4]

Working Solution Apixaban-13C,d3 1 µg/mL Methanol [4]

Calibration

Standards
Apixaban

1.0 - 301.52

ng/mL
Plasma [6]

Quality Control

(QC)
Apixaban

1.0 - 246.31

ng/mL
Plasma [6]
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Materials and Reagents
Apixaban-13C,d3 (solid, purity >95%)[5]

Dimethyl Sulfoxide (DMSO), analytical grade

Methanol, LC-MS grade

Deionized water, 18.2 MΩ·cm

Calibrated analytical balance

Volumetric flasks (Class A)

Pipettes (calibrated)

Vortex mixer

Sonicator

Cryo-storage vials

Preparation of Apixaban-13C,d3 Stock Solution (1
mg/mL)

Equilibration: Allow the vial containing solid Apixaban-13C,d3 to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh a suitable amount of Apixaban-13C,d3 (e.g., 1 mg) using a

calibrated analytical balance.

Dissolution: Transfer the weighed solid to a Class A volumetric flask. Add a small amount of

DMSO (e.g., ~50% of the final volume) to dissolve the solid completely. Gentle vortexing or

sonication can be used to aid dissolution.

Dilution: Once fully dissolved, bring the solution to the final volume with methanol. For

example, for a 1 mg/mL solution, if 1 mg of solid was weighed, the final volume would be 1

mL.
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Homogenization: Cap the flask and invert it multiple times to ensure the solution is

homogeneous.

Aliquoting and Storage: Aliquot the stock solution into clearly labeled cryo-storage vials to

minimize freeze-thaw cycles.[2] Store the aliquots at -80°C for up to 6 months or at -20°C for

up to 1 month.[2]

Preparation of Apixaban-13C,d3 Working Solutions
Working solutions are prepared by diluting the stock solution to a desired concentration. The

final concentration will depend on the specific requirements of the analytical method.

Thawing: Thaw a single aliquot of the stock solution at room temperature.

Dilution Calculation: Calculate the volume of the stock solution required to prepare the

desired concentration of the working solution. For example, to prepare 10 mL of a 1 µg/mL

working solution from a 1 mg/mL stock solution:

(1 mg/mL) * V1 = (1 µg/mL) * (10 mL)

(1000 µg/mL) * V1 = 10 µg

V1 = 0.01 mL or 10 µL

Preparation: Using a calibrated pipette, transfer the calculated volume of the stock solution

into a Class A volumetric flask.

Dilution: Add the appropriate diluent (typically methanol or a mobile phase component) to the

flask to reach the final desired volume.

Homogenization: Cap the flask and mix thoroughly by inverting.

Storage: Working solutions should be prepared fresh daily. If storage is necessary, it should

be at 2-8°C for a limited period, and stability should be verified.

Experimental Workflow Diagram
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The following diagram illustrates the key steps in the preparation of Apixaban-13C,d3 stock

and working solutions.

Stock Solution Preparation

Working Solution Preparation

1. Weigh Apixaban-13C,d3

2. Dissolve in DMSO

3. Dilute to final volume
with Methanol

4. Aliquot and Store
(-20°C or -80°C)

5. Thaw Stock Solution

6. Dilute Stock Solution
with appropriate solvent

7. Use for analysis
(e.g., spiking into samples)

Click to download full resolution via product page

Caption: Workflow for Apixaban-13C,d3 Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

